Cas no 1443652-85-4 (4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol)

• Product Name: 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol
• CAS No: 1443652-85-4
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 6285873
• PubChem ID: 89621492
• Update Time: 2025-06-27

4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol
• YJTUUIKUZFYQRF-UHFFFAOYSA-N
• SCHEMBL15021647
• 1443652-85-4
• EN300-1613773

• Inchi： 1S/C9H8BrFO/c10-9-7-4-6(12)3-5(7)1-2-8(9)11/h1-2,6,12H,3-4H2
• InChI Key： YJTUUIKUZFYQRF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1CC(C2)O)F

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol

Introduction to 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol (CAS No. 1443652-85-4)

4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol, identified by the chemical compound identifier CAS No. 1443652-85-4, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indane derivatives, characterized by a fused benzene and cyclohexane ring system, with functional groups that contribute to its unique chemical properties and potential biological activities.

The structural motif of 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol incorporates both bromine and fluorine substituents, which are strategically positioned to modulate the electronic and steric environment of the molecule. These halogen atoms are known to enhance the binding affinity and selectivity of small molecules towards biological targets, making this compound a valuable scaffold for drug discovery initiatives.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from indane-like structures. The presence of both bromine and fluorine in 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol suggests potential applications in the design of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other pharmacologically relevant targets. The fluorine atom, in particular, is often employed to improve metabolic stability and oral bioavailability, while the bromine moiety can serve as a handle for further chemical modifications via cross-coupling reactions.

One of the most compelling aspects of 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol is its versatility as a building block in synthetic chemistry. The indane core provides a rigid framework that can be functionalized at multiple positions to generate diverse libraries of compounds for high-throughput screening. This approach has been successfully applied in academic and industrial settings to identify lead compounds with therapeutic potential.

Recent advancements in computational chemistry have further enhanced the utility of 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol in drug discovery. Molecular docking studies have revealed that this compound can interact with various biological targets with high affinity, suggesting its suitability for developing treatments against a range of diseases. For instance, computational models indicate that it may exhibit inhibitory activity against certain kinases implicated in cancer progression.

The synthesis of 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include halogenation reactions to introduce the bromo and fluoro substituents, followed by reduction and cyclization processes to construct the dihydroinden framework. These synthetic strategies not only showcase the elegance of organic chemistry but also demonstrate the feasibility of producing complex molecules on a scalable basis.

The pharmacological evaluation of 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol has yielded promising results in preclinical studies. Initial assays have shown that it can modulate signaling pathways associated with inflammation and neurodegeneration, two critical mechanisms implicated in chronic diseases. These findings have spurred further investigation into its potential as a therapeutic agent.

Moreover, the structural features of 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol make it an attractive candidate for developing next-generation imaging agents. The presence of fluorine allows for facile incorporation into positron emission tomography (PET) probes, enabling non-invasive visualization of biological processes in vivo. Such applications could revolutionize diagnostic medicine by providing real-time insights into disease progression and treatment response.

The growing interest in 4-bromo-5-fluoro-2,3-dihydro-1H-inden-2-ol underscores its significance as a pharmacophore in modern drug discovery. As research continues to uncover new therapeutic applications for indane derivatives, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.